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Compound Name: Benzyl diazoacetate

Cat. No.: B2969527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carbon-hydrogen (C-H) bond functionalization has emerged as a powerful strategy in organic

synthesis, offering a more atom-economical and efficient alternative to traditional pre-

functionalization approaches.[1] Among the various reagents employed for this purpose,

benzyl diazoacetate is a versatile precursor for the in situ generation of carbenes. When

catalyzed by transition metals, particularly rhodium and iridium complexes, these carbenes can

undergo insertion into a wide range of C-H bonds, forging new carbon-carbon bonds with high

levels of control and selectivity.[2][3] This methodology is invaluable for the late-stage

functionalization of complex molecules, providing rapid access to novel analogs in drug

discovery and development.

These application notes provide an overview of the key concepts, catalyst systems, and

experimental protocols associated with the use of benzyl diazoacetate in C-H insertion

reactions.

Application Notes
General Mechanism of Catalytic C-H Insertion
The catalytic cycle for metal-catalyzed C-H insertion with benzyl diazoacetate begins with the

reaction of the diazo compound with a transition metal catalyst (e.g., a dirhodium(II) complex).

This step involves the extrusion of dinitrogen (N₂) to form a highly reactive metal-carbene
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intermediate.[3] This electrophilic carbene then undergoes a concerted, asynchronous insertion

into a C-H bond of the substrate. The reaction concludes with the dissociation of the product,

regenerating the active catalyst for the next cycle.
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Start: Flame-dried Flask under Argon

Charge with Benzyl Bromoacetate,
N,N'-Ditosylhydrazine, and THF

Cool to 0 °C
(Ice Bath)

Add DBU dropwise
(maintain temp < 20 °C)

Stir for 30 min at 0 °C

Quench with sat. aq. NaHCO₃

Extract with Diethyl Ether (3x)

Wash organic layer with Brine

Dry over Na₂SO₄

Concentrate in vacuo

Purify by Silica Gel Chromatography
(Ethyl Acetate/Hexane)

End: Isolate Benzyl Diazoacetate
(Yellow Oil)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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